Cas no 2248291-58-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(2,2-difluoroethoxy)pyrazine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(2,2-difluoroethoxy)pyrazine-2-carboxylate
• CAS No: 2248291-58-7
• MF: C₁₅H₉F₂N₃O₅
• MW: 349.245870351791
• CID: 6524926
• PubChem ID: 165726689
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(2,2-difluoroethoxy)pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248291-58-7
• EN300-6518724
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(2,2-difluoroethoxy)pyrazine-2-carboxylate

• Inchi： 1S/C15H9F2N3O5/c16-11(17)7-24-12-6-18-10(5-19-12)15(23)25-20-13(21)8-3-1-2-4-9(8)14(20)22/h1-6,11H,7H2
• InChI Key： WOFANRDSYOUPMS-UHFFFAOYSA-N
• SMILES： FC(COC1=CN=C(C=N1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 349.05102672g/mol
• Monoisotopic Mass: 349.05102672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(2,2-difluoroethoxy)pyrazine-2-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 5-(2,2-Difluoroethoxy)Pyrazine-2-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2248291-58-7, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(2,2-difluoroethoxy)pyrazine-2-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials synthesis. Recent studies have highlighted its role in modulating cellular pathways and its potential as a precursor for novel therapeutic agents.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol is characterized by a fused bicyclic system that imparts stability and reactivity to the molecule. The pyrazine ring within the structure is a key feature that contributes to its electronic properties and reactivity. The presence of the difluoroethoxy group further enhances the compound's versatility by introducing electron-withdrawing effects and improving its solubility in organic solvents.

Recent research has focused on the synthesis and characterization of this compound. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that 1,3-dioxo derivatives can serve as effective scaffolds for designing bioactive molecules. The compound's ability to form hydrogen bonds and its compatibility with various functional groups make it an attractive candidate for drug design. Additionally, its application in agricultural chemistry has been explored due to its potential as a herbicide or fungicide.

In terms of applications, 5-(difluoroethoxy)pyrazine derivatives have shown promise in the development of advanced materials. Their unique electronic properties make them suitable for use in organic electronics and optoelectronic devices. For example, recent studies have highlighted their potential as semiconducting materials in thin-film transistors (TFTs), where they exhibit excellent charge transport properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the isoindole derivative. The subsequent introduction of the pyrazine ring and the difluoroethoxy group requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these steps using modern synthetic techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions.

From an environmental standpoint, the compound's biodegradability and eco-friendly synthesis routes are areas of active investigation. Given its fluorinated substituents, understanding its environmental impact is crucial for sustainable chemical practices. Recent studies have explored green chemistry approaches to minimize waste and improve atom economy during its production.

In conclusion, CAS No. 2248291-58-7, or 1,3-dioxo isoindole pyrazine carboxylate, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structural features and reactivity make it a valuable tool for researchers in medicinal chemistry, materials science, and agricultural chemistry. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.